REACTION_SMILES
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[CH2:46]([N+:47]([CH2:48][CH2:49][CH2:50][CH3:51])([CH2:52][CH2:53][CH2:54][CH3:55])[CH2:56][CH2:57][CH2:58][CH3:59])[CH2:60][CH2:61][CH3:62].[CH2:63]([C:64]([CH3:65])=[O:66])[CH3:67].[Cl-:45].[Cl:12][CH2:13][c:14]1[cH:15][cH:16][cH:17][cH:18][cH:19]1.[Na+:11].[OH:1][c:2]1[cH:3][cH:4][c:5]([C:6]([O-:7])=[O:8])[cH:9][cH:10]1.[OH:28][c:29]1[cH:30][cH:31][c:32]([C:33](=[O:34])[O:35][CH2:36][c:37]2[cH:38][cH:39][cH:40][cH:41][cH:42]2)[cH:43][cH:44]1.[c:20]1([CH3:21])[c:22]([CH3:23])[cH:24][cH:25][cH:26][cH:27]1>>[CH2:13]([c:14]1[cH:15][cH:16][cH:17][cH:18][cH:19]1)[O:28][c:29]1[cH:30][cH:31][c:32]([C:33](=[O:34])[O:35][CH2:36][c:37]2[cH:38][cH:39][cH:40][cH:41][cH:42]2)[cH:43][cH:44]1
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCC[N+](CCCC)(CCCC)CCCC
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Name
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Quantity
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Type
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reactant
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Smiles
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CCC(C)=O
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Name
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Quantity
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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Type
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reactant
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Smiles
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ClCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Type
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reactant
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Smiles
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O=C([O-])c1ccc(O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(OCc1ccccc1)c1ccc(O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1C
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Name
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Type
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product
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Smiles
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O=C(OCc1ccccc1)c1ccc(OCc2ccccc2)cc1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |